Cas no 61589-16-0 ((3,5-Dichlorophenyl)(indolin-1-yl)methanone)

• Product Name: (3,5-Dichlorophenyl)(indolin-1-yl)methanone
• CAS No: 61589-16-0
• MF: C₁₅H₁₁Cl₂NO
• MW: 292.159941911697
• CID: 473751
• PubChem ID: 17133474
• Update Time: 2025-06-14

(3,5-Dichlorophenyl)(indolin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichlorophenyl)(indolin-1-yl)methanone
• (3,5-dichlorophenyl)-(2,3-dihydroindol-1-yl)methanone
• 61589-16-0
• DTXSID40589309
• Z30624530
• CCG-309202
• (3,5-dichlorophenyl)(2,3-dihydro-1H-indol-1-yl)methanone
• 1-(3,5-dichlorobenzoyl)-2,3-dihydro-1H-indole
• 1-(3,5-dichlorobenzoyl)indoline
• AN-329/43449507
• AKOS000503760

• Inchi： 1S/C15H11Cl2NO/c16-12-7-11(8-13(17)9-12)15(19)18-6-5-10-3-1-2-4-14(10)18/h1-4,7-9H,5-6H2
• InChI Key： OYPMGWAXRGMRRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(N1C2C=CC=CC=2CC1)=O)Cl

Computed Properties

• Exact Mass: 291.02193
• Monoisotopic Mass: 291.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on (3,5-Dichlorophenyl)(indolin-1-yl)methanone

Recent Advances in the Study of (3,5-Dichlorophenyl)(indolin-1-yl)methanone (CAS: 61589-16-0) in Chemical Biology and Pharmaceutical Research

The compound (3,5-Dichlorophenyl)(indolin-1-yl)methanone (CAS: 61589-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic versatility of (3,5-Dichlorophenyl)(indolin-1-yl)methanone, with several research groups reporting efficient and scalable synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly improved the yield and purity of the compound. This advancement is particularly important for large-scale production and further pharmacological evaluation. The study also explored the compound's stability under various physiological conditions, providing valuable insights for its potential formulation as a therapeutic agent.

Pharmacological investigations of (3,5-Dichlorophenyl)(indolin-1-yl)methanone have revealed promising activity against several disease targets. Notably, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on specific kinase enzymes implicated in cancer progression. The compound showed nanomolar affinity for these targets, with excellent selectivity profiles compared to existing kinase inhibitors. These findings suggest its potential as a lead compound for developing novel anticancer therapies, particularly for resistant forms of cancer where current treatments show limited efficacy.

Structural-activity relationship (SAR) studies have been particularly illuminating in understanding the compound's biological activity. Research published in the European Journal of Medicinal Chemistry (2023) systematically modified various functional groups of (3,5-Dichlorophenyl)(indolin-1-yl)methanone and evaluated the resulting analogs. These studies identified the critical role of the dichlorophenyl moiety in maintaining high binding affinity, while modifications to the indolinone portion could modulate selectivity and pharmacokinetic properties. Such SAR insights are invaluable for medicinal chemists working to optimize this scaffold for specific therapeutic applications.

Beyond its direct pharmacological applications, (3,5-Dichlorophenyl)(indolin-1-yl)methanone has shown utility as a chemical probe in biological studies. A recent Nature Chemical Biology publication (2024) utilized this compound to investigate cellular signaling pathways, leveraging its specific binding properties to map protein-protein interactions in live cells. This application highlights the compound's dual value as both a potential therapeutic and a research tool for fundamental biological discoveries.

Looking forward, several research groups are exploring the clinical translation potential of (3,5-Dichlorophenyl)(indolin-1-yl)methanone derivatives. Preliminary toxicology studies reported in 2024 suggest a favorable safety profile for certain analogs, paving the way for more advanced preclinical evaluations. However, challenges remain in optimizing the compound's pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Current research efforts are focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, (3,5-Dichlorophenyl)(indolin-1-yl)methanone (CAS: 61589-16-0) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and chemical biology. The recent surge in research publications related to this compound underscores its growing importance in the field. As our understanding of its mechanism of action and structure-activity relationships continues to deepen, we anticipate seeing more advanced derivatives entering preclinical and possibly clinical development in the coming years.